Cas no 1513512-18-9 (tert-butyl 3-amino-3-methyl-azepane-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-methyl-azepane-1-carboxylate
• CAS No: 1513512-18-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5219568
• PubChem ID: 83487055
• Update Time: 2026-03-06

tert-butyl 3-amino-3-methyl-azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 3-aminohexahydro-3-methyl-, 1,1-dimethylethyl este…
• 1H-Azepine-1-carboxylic acid, 3-aminohexahydro-3-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-3-methyl-azepane-1-carboxylate
• AT24710
• 1513512-18-9
• PS-19678
• TERT-BUTYL 3-AMINO-3-METHYLAZEPANE-1-CARBOXYLATE

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-6-5-7-12(4,13)9-14/h5-9,13H2,1-4H3
• InChI Key： MKLQHAOEQSZJMY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC(N)(C)C1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-amino-3-methyl-azepane-1-carboxylate

tert-butyl 3-amino-3-methyl-azepane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-amino-3-methyl-azepane-1-carboxylate, identified by the CAS number 1513512-18-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azepane derivatives, which are seven-membered cyclic amines, and its structure incorporates a tert-butyl group, an amino group, and a methyl group attached to the azepane ring. The carboxylate functionality further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of azepane derivatives in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The tert-butyl group in this compound contributes to its lipophilicity, which is crucial for enhancing membrane permeability and bioavailability. Moreover, the presence of the amino and methyl groups introduces additional functional diversity, enabling this compound to participate in various chemical reactions such as amidation, esterification, and nucleophilic substitutions.

In terms of synthesis, tert-butyl 3-amino-3-methyl-azepane-1-carboxylate can be prepared through a multi-step process involving cyclization reactions and functional group transformations. One common approach involves the condensation of an amino alcohol with a carboxylic acid derivative under appropriate catalytic conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved purity.

The applications of this compound are diverse. In the pharmaceutical industry, it serves as an intermediate for the synthesis of peptide-based drugs and other bioactive molecules. Its ability to form stable amide bonds makes it particularly useful in peptide coupling reactions. Additionally, this compound has shown promise in the development of prodrugs, where its functional groups can be selectively activated under physiological conditions to release active pharmaceutical ingredients.

In recent years, there has been growing interest in the use of azepane derivatives as building blocks for materials science applications. For instance, researchers have explored their potential in constructing supramolecular assemblies and stimuli-responsive materials. The unique combination of functionalities in tert-butyl 3-amino-3-methyl-azepane-1-carboxylate enables it to participate in both covalent and non-covalent interactions, making it a versatile component in such systems.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, including the use of biodegradable solvents and catalysts. Furthermore, studies on its biodegradation pathways have provided insights into its environmental fate, ensuring that its use aligns with sustainability goals.

In conclusion, tert-butyl 3-amino-3-methyl-azepane-1-carboxylate, CAS number 1513512-18-9, is a multifaceted compound with wide-ranging applications across various fields. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific innovation and industrial applications.